Methyl 4-{[3-methyl-2-(4-oxo-1,2,3-benzotriazin-3(4H)-yl)butanoyl]amino}benzoate
Methyl 4-{[3-methyl-2-(4-oxo-1,2,3-benzotriazin-3(4H)-yl)butanoyl]amino}benzoate
Brand Name:
Vulcanchem
CAS No.:
1173685-89-6
VCID:
VC0357872
InChI:
InChI=1S/C20H20N4O4/c1-12(2)17(24-19(26)15-6-4-5-7-16(15)22-23-24)18(25)21-14-10-8-13(9-11-14)20(27)28-3/h4-12,17H,1-3H3,(H,21,25)/t17-/m0/s1
SMILES:
CC(C)C(C(=O)NC1=CC=C(C=C1)C(=O)OC)N2C(=O)C3=CC=CC=C3N=N2
Molecular Formula:
C20H20N4O4
Molecular Weight:
380.4g/mol
Methyl 4-{[3-methyl-2-(4-oxo-1,2,3-benzotriazin-3(4H)-yl)butanoyl]amino}benzoate
CAS No.: 1173685-89-6
Main Products
VCID: VC0357872
Molecular Formula: C20H20N4O4
Molecular Weight: 380.4g/mol
![Methyl 4-{[3-methyl-2-(4-oxo-1,2,3-benzotriazin-3(4H)-yl)butanoyl]amino}benzoate - 1173685-89-6](/images/no_structure.jpg)
| CAS No. | 1173685-89-6 |
|---|---|
| Product Name | Methyl 4-{[3-methyl-2-(4-oxo-1,2,3-benzotriazin-3(4H)-yl)butanoyl]amino}benzoate |
| Molecular Formula | C20H20N4O4 |
| Molecular Weight | 380.4g/mol |
| IUPAC Name | methyl 4-[[(2S)-3-methyl-2-(4-oxo-1,2,3-benzotriazin-3-yl)butanoyl]amino]benzoate |
| Standard InChI | InChI=1S/C20H20N4O4/c1-12(2)17(24-19(26)15-6-4-5-7-16(15)22-23-24)18(25)21-14-10-8-13(9-11-14)20(27)28-3/h4-12,17H,1-3H3,(H,21,25)/t17-/m0/s1 |
| Standard InChIKey | KKYOFJJAYUMMKK-KRWDZBQOSA-N |
| Isomeric SMILES | CC(C)[C@@H](C(=O)NC1=CC=C(C=C1)C(=O)OC)N2C(=O)C3=CC=CC=C3N=N2 |
| SMILES | CC(C)C(C(=O)NC1=CC=C(C=C1)C(=O)OC)N2C(=O)C3=CC=CC=C3N=N2 |
| Canonical SMILES | CC(C)C(C(=O)NC1=CC=C(C=C1)C(=O)OC)N2C(=O)C3=CC=CC=C3N=N2 |
| PubChem Compound | 7583101 |
| Last Modified | Nov 11 2021 |
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